Cas no 2679823-67-5 (rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid)
rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid
- EN300-28273356
- 2679823-67-5
- rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid
-
- Inchi: 1S/C11H19NO3/c1-8-3-4-10(5-6-11(14)15)7-12(8)9(2)13/h8,10H,3-7H2,1-2H3,(H,14,15)/t8-,10+/m1/s1
- InChI Key: BPUJZVNDQITUFG-SCZZXKLOSA-N
- SMILES: O=C(C)N1C[C@H](CCC(=O)O)CC[C@H]1C
Computed Properties
- Exact Mass: 213.13649347g/mol
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 57.6Ų
rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28273356-0.05g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 0.05g |
$827.0 | 2025-03-19 | |
| Enamine | EN300-28273356-0.1g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 0.1g |
$867.0 | 2025-03-19 | |
| Enamine | EN300-28273356-0.25g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 0.25g |
$906.0 | 2025-03-19 | |
| Enamine | EN300-28273356-0.5g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 0.5g |
$946.0 | 2025-03-19 | |
| Enamine | EN300-28273356-1.0g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 1.0g |
$986.0 | 2025-03-19 | |
| Enamine | EN300-28273356-2.5g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 2.5g |
$1931.0 | 2025-03-19 | |
| Enamine | EN300-28273356-5.0g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 5.0g |
$2858.0 | 2025-03-19 | |
| Enamine | EN300-28273356-10.0g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 95.0% | 10.0g |
$4236.0 | 2025-03-19 | |
| Enamine | EN300-28273356-1g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 1g |
$986.0 | 2023-09-09 | ||
| Enamine | EN300-28273356-5g |
rac-3-[(3R,6S)-1-acetyl-6-methylpiperidin-3-yl]propanoic acid |
2679823-67-5 | 5g |
$2858.0 | 2023-09-09 |
rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid
Introduction to rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid (CAS No. 2679823-67-5)
Rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid (CAS No. 2679823-67-5) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chiral piperidine ring and an acetyl group, making it a valuable candidate for various therapeutic applications.
The molecular structure of rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid is composed of a piperidine ring with specific stereochemistry at the 3 and 6 positions, an acetyl group at the 1 position, and a methyl group at the 6 position. The presence of these functional groups imparts distinct chemical and biological properties to the compound, which are crucial for its potential use in drug development.
Recent studies have highlighted the potential of rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a promising candidate for the treatment of chronic pain and inflammatory diseases.
In addition to its anti-inflammatory and analgesic effects, rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid has also been investigated for its potential neuroprotective properties. Studies conducted by researchers at the University of California have demonstrated that this compound can effectively reduce oxidative stress and neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings open up new avenues for the development of neuroprotective agents based on this compound.
The pharmacokinetic properties of rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties make it suitable for oral administration and long-term use in clinical settings.
Clinical trials are currently underway to evaluate the safety and efficacy of rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid in human subjects. Preliminary results from Phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed. These findings are encouraging and pave the way for further clinical development.
The synthesis of rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been explored, including enantioselective catalytic methods and chiral resolution techniques. These advancements in synthetic chemistry have made it possible to produce large quantities of this compound for preclinical and clinical studies.
In conclusion, rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid (CAS No. 2679823-67-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, favorable pharmacokinetic properties, and promising preclinical results make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
2679823-67-5 (rac-3-(3R,6S)-1-acetyl-6-methylpiperidin-3-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)